2-{1-[(6-methoxy-3-methyl-1-benzofuran-2-yl)carbonyl]-2-pyrrolidinyl}pyridine

• IUPAC Name: (6-methoxy-3-methyl-1-benzofuran-2-yl)-(2-pyridin-2-ylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C20H20N2O3/c1-13-15-9-8-14(24-2)12-18(15)25-19(13)20(23)22-11-5-7-17(22)16-6-3-4-10-21-16/h3-4,6,8-10,12,17H,5,7,11H2,1-2H3
• InChI Key: PFYAPKLYWUVDRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)OC)C(=O)N3CCCC3C4=CC=CC=N4
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

2-{1-[(6-methoxy-3-methyl-1-benzofuran-2-yl)carbonyl]-2-pyrrolidinyl}pyridine is a useful research compound. Its molecular formula is C20H20N2O3 and its molecular weight is 336.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 336.14739250 g/mol and the complexity rating of the compound is 486. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

A study focused on the synthesis and structural analysis of novel heterocyclic compounds, including those with benzofuran and pyridine units, which are structurally related to the compound . These efforts aim at creating substances with potential biological activity or unique material properties. For instance, the synthesis, spectral analysis, and theoretical studies on a novel compound similar in structure to the target compound revealed insights into its NLO, thermodynamic properties, and potential applications in materials science (Halim & Ibrahim, 2022).

Catalytic Activities

Research has also been conducted on palladium complexes involving pyridine-based ligands, showcasing the potential of these structures in catalyzing chemical reactions, such as the Suzuki-Miyaura coupling. This is particularly relevant for the development of efficient catalysts in organic synthesis, which could indirectly relate to the applications of the compound (Shukla et al., 2021).

Material Science Applications

In the realm of materials science, the synthesis and characterization of new complexes with ligands similar to our compound of interest have led to the development of materials with novel magnetic and structural properties. Such materials have potential applications in electronics, photonics, and as sensors (Calancea et al., 2013).

Photocycloaddition Reactions

The photocycloaddition reactions involving substituted pyridines and benzofuran have been explored, demonstrating the potential of these reactions in creating complex molecular architectures. This research underscores the importance of such compounds in synthetic organic chemistry and the development of novel organic materials (Sakamoto et al., 2000).